Cas no 676348-24-6 (4-(3-bromo-4-fluorophenyl)-1,3-thiazol-2-amine)

4-(3-bromo-4-fluorophenyl)-1,3-thiazol-2-amine structure
676348-24-6 structure
Product Name:4-(3-bromo-4-fluorophenyl)-1,3-thiazol-2-amine
CAS No:676348-24-6
MF:C9H6BrFN2S
MW:273.124742984772
CID:1720032
PubChem ID:2757007
Update Time:2025-09-18

4-(3-bromo-4-fluorophenyl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

    • 4-(3-bromo-4-fluorophenyl)-1,3-thiazol-2-amine
    • 4-(3-Bromo-4-fluorophenyl)thiazol-2-ylamine
    • AC1MBUVB
    • CTK7E1739
    • AG-A-66372
    • KB-186515
    • 4-(3-bromo-4-fluoro-phenyl)-thiazol-2-ylamine
    • BCB34824
    • 4-(3-Bromo-4-fluorophenyl)thiazol-2-amine
    • 676348-24-6
    • DTXSID40373689
    • SCHEMBL474270
    • CS-0268769
    • 4-(3-Bromo-4-fluorophenyl)thiazol-2(3h)-imine
    • EN300-1911008
    • AKOS012209783
    • MDL: MFCD03424578
    • Inchi: 1S/C9H6BrFN2S/c10-6-3-5(1-2-7(6)11)8-4-14-9(12)13-8/h1-4H,(H2,12,13)
    • InChI Key: DUJCJNOITOUHLQ-UHFFFAOYSA-N
    • SMILES: BrC1=C(C=CC(=C1)C1=CSC(N)=N1)F

Computed Properties

  • Exact Mass: 271.94200
  • Monoisotopic Mass: 271.94191g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 67.2Ų

Experimental Properties

  • PSA: 67.15000
  • LogP: 3.87510

4-(3-bromo-4-fluorophenyl)-1,3-thiazol-2-amine Security Information

4-(3-bromo-4-fluorophenyl)-1,3-thiazol-2-amine Pricemore >>

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